N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(6-acetyl-3-cyano-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl)-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H19N3O4S2/c1-12(23)22-8-7-15-16(10-20)19(27-17(15)11-22)21-18(24)9-13-3-5-14(6-4-13)28(2,25)26/h3-6H,7-9,11H2,1-2H3,(H,21,24)
• InChI Key: ZYRQNSXJLIJXPR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C#N)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C19H19N3O4S2
• Molecular Weight: 417.5 g/mol

Description

N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide is a useful research compound. Its molecular formula is C19H19N3O4S2 and its molecular weight is 417.5. The purity is usually 95%.
BenchChem offers high-quality N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(6-acetyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Heterocyclic compounds incorporating a sulfamoyl moiety have been synthesized for their potential use as antimicrobial agents. These compounds have been developed through versatile, readily accessible intermediates, leading to the creation of various derivatives with promising antibacterial and antifungal properties (Darwish, Abdel Fattah, Attaby, & Al-Shayea, 2014). Similarly, novel arylazocarbazole derivatives have been synthesized for biological interest, showcasing the versatility of related compounds in generating bioactive molecules (Fadda, Etman, Sarhan, & El-Hadidy, 2010).

Antimicrobial Evaluation

Further research has extended to the synthesis and antimicrobial evaluation of isoxazole-based heterocycles, again emphasizing the importance of the sulfamoyl moiety in developing compounds with notable antibacterial and antifungal activities (Darwish, Atia, & Farag, 2014). This trend continues with the creation of sulphonamide derivatives, which have been evaluated for their antimicrobial activity, demonstrating the potential of these synthesized compounds in addressing microbial resistance (Fahim & Ismael, 2019).

Insecticidal and Antimalarial Activities

Some pyridine derivatives have been tested for their toxicity against cowpea aphids, revealing insecticidal activities that could offer new avenues for pest control strategies (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014). Additionally, investigations into the antimalarial properties of sulfonamides against COVID-19 have been conducted, showcasing the broader pharmacological potential of these compounds (Fahim & Ismael, 2021).